Cas no 46765-03-1 (Phenol,3,3'-sulfonylbis-)

Phenol,3,3'-sulfonylbis-, also known as bisphenol S (BPS), is a sulfone-based aromatic compound with the molecular formula C12H10O4S. It is commonly used as a substitute for bisphenol A (BPA) in applications requiring thermal stability and chemical resistance. Key advantages include its high heat resistance, low volatility, and excellent durability under harsh conditions. The compound exhibits strong mechanical properties and is widely employed in the production of epoxy resins, polycarbonates, and flame retardants. Its sulfonyl group enhances hydrolytic stability, making it suitable for high-performance coatings, adhesives, and electronic materials. BPS is also valued for its compatibility with polymerization processes, ensuring consistent performance in industrial applications.
Phenol,3,3'-sulfonylbis- structure
Phenol,3,3'-sulfonylbis- structure
Product Name:Phenol,3,3'-sulfonylbis-
CAS No:46765-03-1
MF:C12H10O4S
MW:250.270402431488
CID:331829
PubChem ID:18401297
Update Time:2025-06-06

Phenol,3,3'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,3'-sulfonylbis-
    • 3,3'-Dihydroxy diphenyl sulfone
    • 3,3'-sulfonylbis-phenol
    • 3,3'-Sulfonyl-di-phenol
    • 3.3'-Dioxy-diphenylsulfon
    • 4,4'-SULFONYLDIPHENOL
    • AC-12727
    • AGN-PC-01VIEQ
    • Bis-(3-hydroxy-phenyl)-sulfon
    • m,m'-sulfonylbisphenol
    • SureCN69135
    • 3-(3-hydroxyphenyl)sulfonylphenol
    • m,m'-Sulphonylbisphenol
    • Phenol, 3,3'-sulfonylbis-
    • 3,3'-Sulfonyldiphenol
    • AKOS015961069
    • NS00058123
    • EINECS 256-278-0
    • 46765-03-1
    • SCHEMBL69135
    • DTXSID90963655
    • OQYYLPLRBBDFLA-UHFFFAOYSA-N
    • Inchi: 1S/C12H10O4S/c13-9-3-1-5-11(7-9)17(15,16)12-6-2-4-10(14)8-12/h1-8,13-14H
    • InChI Key: OQYYLPLRBBDFLA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)O)(C1C=CC=C(C=1)O)(=O)=O

Computed Properties

  • Exact Mass: 250.03
  • Monoisotopic Mass: 250.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.432
  • Melting Point: 245-250 °C(lit.)
  • Boiling Point: 533 °C at 760 mmHg
  • Flash Point: 276.2 °C
  • Refractive Index: 1.645

Phenol,3,3'-sulfonylbis- Security Information

  • WGK Germany:2
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • RTECS:SM8925000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36

Phenol,3,3'-sulfonylbis- Pricemore >>

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